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Compound of Interest

Compound Name: D-Norpropoxyphene
CAS No.: 32501-12-5
Cat. No.: B1226900
Get Quote
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Document Control: SOP-LAB-CHEM-041 | Version: 2.0 | Status: Active[1]

Executive Summary

Immediate Action Required: D-Norpropoxyphene (a major metabolite of Propoxyphene) poses
significant cardiac toxicity risks (QT interval prolongation) and is subject to strict regulatory
controls. In the United States, it must be handled as a Schedule IV Controlled Substance
(under the Propoxyphene listing) and RCRA Hazardous Waste.

Do not dispose of this substance down the drain or in regular trash. Failure to adhere to these
procedures may result in federal prosecution (DEA/EPA) and severe environmental
contamination.

Part 1: Regulatory Framework & Identification

As researchers, we must navigate the intersection of two federal bodies: the DEA (diversion
control) and the EPA (environmental protection).

Substance Identification
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Parameter

Data

Chemical Name

D-Norpropoxyphene (Propoxyphene Metabolite)

CAS Number

159208-83-0 (Maleate); 32501-12-5 (Base)

DEA Schedule

Schedule IV (21 CFR § 1308.14)

RCRA Waste Code

U119 (Propoxyphene) / D001 (Ignitable if in

solvent)

Primary Hazard

Cardiotoxicity (Sodium/Potassium channel

blocker), CNS Depression

The "Non-Retrievable" Standard

The core scientific requirement for disposal is rendering the substance non-retrievable.

According to 21 CFR § 1317.90, the method must permanently alter the substance’s physical

or chemical condition so that it is unavailable and unusable for all practical purposes. Simple

dilution or landfilling does not meet this standard [1].

Part 2: Pre-Disposal Stabilization & Storage

Before the disposal contractor arrives, the substance must be secured.

Segregation Logic

« Why: D-Norpropoxyphene is often dissolved in organic solvents (Methanol/Acetonitrile) for

analytical standards. Mixing this with oxidizers (e.g., Nitric Acid) can cause exothermic

reactions or explosion.[1]

o Protocol: Store waste in a dedicated "Satellite Accumulation Area” (SAA).

» Container: Amber glass vials or HDPE bottles. Avoid metal containers if acidic modifiers were

used in HPLC.

Chain of Custody (Internal)

Because this is a Schedule IV substance, you cannot simply place it in a waste bin.[1]
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e Log Entry: Record the mass/volume to be discarded in the Controlled Substance Usage Log.

o Labeling: Apply a hazardous waste label containing:

[¢]

"Hazardous Waste"[1][2][3][4][5][6]

[¢]

"D-Norpropoxyphene"[1][7][8]

"Toxic" & "Flammable" (if in solvent)

[e]

Date of accumulation start.

o

Part 3: The Disposal Workflow (Core Directive)

This section details the two distinct pathways for disposal: Inventory Removal (expired
standards) vs. Experimental Waste (diluted instrument run-off).

Pathway A: Inventory Removal (Reverse Distribution)

Use this for: Expired reference standards, full vials, or bulk powder.[1]

Scientific Rationale: Reverse distributors are DEA-registered entities authorized to receive
controlled substances for destruction. They provide the "Certificate of Destruction” required for

your legal defense.
 Inventory Assessment: Verify the exact count and mass of the D-Norpropoxyphene vials.

o DEA Form 41 (Registrants): If you are destroying on-site (rare for small labs), you need Form
41. However, the industry standard is to transfer to a Reverse Distributor.[1]

o Transfer (DEA Form 222/Invoice):

o For Schedule IV, a standard invoice or chain-of-custody document is utilized (Form 222 is
for S-I/11).[1]

o Critical Step: The Reverse Distributor acts as the "witness." Once they take custody, your
liability shifts only if the paperwork is perfect.[1]
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 Final Destruction: The distributor will incinerate the substance, usually at >800°C, ensuring
complete thermal decomposition of the opioid structure.[1]

Pathway B: Experimental Waste (Process Waste)

Use this for: HPLC waste streams, pipette tips, contaminated gloves.[1]

Scientific Rationale: Once the standard is diluted into a solvent stream (e.g., HPLC waste), it is
technically "waste" under EPA rules but still contains controlled substance.[1]

e Sequestration: Collect HPLC effluent containing D-Norpropoxyphene in a dedicated carboy.

e Denaturing (Optional but Recommended): Some labs add a sequestration agent (like
activated carbon or specific polymer binders) to the solvent carboy to bind the opioid, making
it harder to extract (divert).

» RCRA Disposal: Hand over to a licensed Hazardous Waste Transporter.

o Manifesting: Ensure the manifest lists "Flammazble Liquid, Toxic, n.o.s.[1] (Contains
Acetonitrile, D-Norpropoxyphene)."[1]

Part 4: Visualization of Disposal Logic

The following diagram illustrates the decision matrix for compliant disposal.
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Figure 1: Decision matrix for D-Norpropoxyphene disposal, distinguishing between inventory
control (DEA focus) and chemical waste (EPA focus).[1]

Part 5: Emergency Spill Response

Scenario: You drop a 10mg vial of D-Norpropoxyphene powder.

Evacuate & PPE: Clear the immediate area. Don double nitrile gloves and a P95/N95
respirator. The dust is potent.

o Containment: Do not sweep dry dust (aerosolization risk). Cover with a damp paper towel
(water or methanol).

o Deactivation: Wipe the area with a 10% bleach solution. While bleach does not instantly
destroy the molecule, it aids in cleaning and oxidation [2].[1]

» Disposal: Place all cleanup materials (towels, gloves, glass shards) into a sealed plastic bag,
then into the Hazardous Waste container.[1]

e Reporting: Log the "loss" in your Controlled Substance inventory as "Spillage/Breakage”
(requires witness signature).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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